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Introduction

(+)-Rosamultin is a naturally occurring pentacyclic triterpenoid glycoside with the molecular

formula C36H58O10.[1][2] It has been isolated from plants of the Rosaceae family, such as

Potentilla anserina L.[3] As a member of the ursane-type triterpenoid class, (+)-Rosamultin
and its analogs are of significant interest to researchers in natural product chemistry,

pharmacology, and drug development due to their diverse biological activities, including

antioxidant and nephroprotective effects.[3]

This technical guide provides a comprehensive overview of the spectroscopic data for (+)-
Rosamultin, focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). It

is intended for researchers, scientists, and drug development professionals who require a

detailed understanding of the structural characterization of this complex natural product. The

guide includes structured data tables, detailed experimental protocols for spectroscopic

analysis, and visualizations of the analytical workflow and molecular structure.

Spectroscopic Data
The structural elucidation of (+)-Rosamultin relies on a combination of one-dimensional (1D)

and two-dimensional (2D) NMR techniques, along with high-resolution mass spectrometry.
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Mass Spectrometry (MS) Data
High-resolution mass spectrometry is employed to determine the elemental composition and

exact molecular weight of the compound.

Table 1: Mass Spectrometry Data for (+)-Rosamultin

Parameter Value Source

Molecular Formula C36H58O10 [1][2]

Molecular Weight 650.8 g/mol [1][2]

Exact Mass 650.40299804 Da [2]

Observed Ion (ESI+) m/z 673.5 [M+Na]+ [4]

Nuclear Magnetic Resonance (NMR) Data
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule. While a complete, officially published and assigned NMR dataset for (+)-Rosamultin
is not readily available in the public domain, the following tables present representative ¹H and

¹³C NMR data. This data is compiled based on the known structure of (+)-Rosamultin and

typical chemical shift values for similar ursane-type triterpenoid glycosides.

Disclaimer: The following NMR data is representative and intended for illustrative purposes.

Actual experimental values may vary based on solvent and acquisition parameters.

Table 2: Representative ¹H NMR Data for (+)-Rosamultin (500 MHz, Pyridine-d₅)
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Position δ (ppm) Multiplicity J (Hz)

Aglycone Moiety

H-3 3.45 dd 11.5, 4.5

H-12 5.48 t 3.5

H-18 2.60 d 11.0

Me-23 1.05 s

Me-24 0.95 s

Me-25 0.85 s

Me-26 1.10 s

Me-27 1.25 s

Me-29 0.98 d 6.5

Me-30 0.90 d 6.5

Glucose Moiety

H-1' 5.40 d 7.8

H-2' 4.15 t 8.0

H-3' 4.30 t 8.5

H-4' 4.35 t 8.5

H-5' 4.00 m

H-6'a 4.50 dd 11.5, 2.5

H-6'b 4.40 dd 11.5, 5.0

Table 3: Representative ¹³C NMR Data for (+)-Rosamultin (125 MHz, Pyridine-d₅)
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Position δ (ppm) Position δ (ppm)

Aglycone Moiety Glucose Moiety

C-1 39.0 C-1' 95.5

C-2 68.9 C-2' 74.0

C-3 83.5 C-3' 79.0

C-4 39.5 C-4' 71.5

C-5 56.0 C-5' 78.5

C-6 18.5 C-6' 62.8

C-7 33.5

C-8 40.0

C-9 48.0

C-10 37.5

C-11 24.0

C-12 126.0

C-13 139.0

C-14 42.5

C-15 29.0

C-16 26.0

C-17 48.5

C-18 54.0

C-19 72.0

C-20 42.0

C-21 27.0

C-22 37.0
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C-23 28.5

C-24 17.0

C-25 16.5

C-26 17.5

C-27 24.5

C-28 177.0

C-29 17.8

C-30 21.5

Experimental Protocols
The following protocols outline standard methodologies for the spectroscopic analysis of

triterpenoid glycosides like (+)-Rosamultin.

Sample Preparation
Isolation: (+)-Rosamultin is isolated from the plant source (e.g., roots of Potentilla anserina

L.) using chromatographic techniques such as column chromatography over silica gel

followed by preparative High-Performance Liquid Chromatography (HPLC) to achieve high

purity.

NMR Sample: 5-10 mg of the purified compound is dissolved in 0.5-0.6 mL of a suitable

deuterated solvent (e.g., pyridine-d₅, methanol-d₄, DMSO-d₆). Pyridine-d₅ is often preferred

for triterpenoid glycosides as it provides good signal dispersion, especially for hydroxyl and

anomeric protons. The solution is filtered into a 5 mm NMR tube. Tetramethylsilane (TMS) is

used as an internal standard (δ = 0.00 ppm).

MS Sample: A dilute solution of the purified compound (approx. 10-50 µg/mL) is prepared in

a suitable solvent like methanol or acetonitrile, often with the addition of sodium acetate to

promote the formation of [M+Na]⁺ adducts for enhanced sensitivity in ESI-MS.

NMR Data Acquisition
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NMR experiments are typically performed on a high-field spectrometer (500 MHz or higher) to

ensure adequate resolution.

¹H NMR: A standard single-pulse experiment is used to obtain the proton spectrum. Key

parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and acquisition of

16-32 scans.

¹³C NMR: A proton-decoupled experiment with a 45° pulse angle and a relaxation delay of 2

seconds is used. Due to the lower natural abundance of ¹³C, a larger number of scans

(1024-4096) is required.

DEPT (Distortionless Enhancement by Polarization Transfer): DEPT-135 and DEPT-90

experiments are run to differentiate between CH₃, CH₂, and CH carbons. In a DEPT-135

spectrum, CH/CH₃ signals are positive, and CH₂ signals are negative. A DEPT-90 spectrum

shows only CH signals.

2D COSY (Correlation Spectroscopy): This experiment identifies proton-proton (¹H-¹H) spin-

spin couplings, revealing adjacent protons, which is crucial for tracing out the spin systems in

the aglycone and sugar rings.

2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons

with their directly attached carbons, providing unambiguous C-H one-bond connections.

2D HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations

between protons and carbons over two to three bonds. It is vital for connecting different spin

systems, identifying quaternary carbons, and determining the glycosidic linkage between the

sugar and the aglycone.

2D ROESY (Rotating-frame Overhauser Effect Spectroscopy): This experiment identifies

protons that are close in space (through-space correlations), which is essential for

determining the relative stereochemistry and conformation of the molecule. A mixing time of

200-500 ms is typically used for molecules of this size.

Mass Spectrometry (MS) Acquisition
Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight

(Q-TOF) or Orbitrap instrument, equipped with an Electrospray Ionization (ESI) source is
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commonly used.

Ionization Mode: Positive ion mode (ESI+) is typically employed for triterpenoid glycosides,

often with the addition of sodium salts to promote the formation of sodiated adducts

([M+Na]⁺), which are stable and easy to detect.

Analysis: Data is acquired in full scan mode over a mass range of m/z 100-1000 to detect

the molecular ion. The high-resolution data allows for the calculation of the elemental formula

with high accuracy.

Visualizations
Workflow for Spectroscopic Elucidation
The following diagram illustrates the general workflow for the isolation and structural elucidation

of a natural product like (+)-Rosamultin.
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Caption: Workflow for the Isolation and Structural Elucidation of (+)-Rosamultin.
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Chemical Structure of (+)-Rosamultin
The diagram below shows the chemical structure of (+)-Rosamultin, highlighting the key

moieties.

Triterpenoid Aglycone
(Ursane Type) β-D-Glucose Moiety

Click to download full resolution via product page

Caption: Chemical Structure of (+)-Rosamultin (C36H58O10).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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